Cas no 946226-72-8 (4-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-4H-chromene-2-carboxamide)

4-Oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-4H-chromene-2-carboxamide is a synthetic small molecule featuring a chromene-2-carboxamide core linked to a pyrimidinylpiperazine sulfonamide moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or GPCR-targeting agents due to its structural resemblance to bioactive scaffolds. The pyrimidine and piperazine groups enhance solubility and binding affinity, while the sulfonamide bridge contributes to metabolic stability. Its well-defined heterocyclic architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically characterized by HPLC and NMR to ensure high purity (>95%) for research applications.

4-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-4H-chromene-2-carboxamide structure

946226-72-8 structure

Product Name:4-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-4H-chromene-2-carboxamide

CAS No:946226-72-8

MF:C₂₀H₂₁N₅O₅S

MW:443.476242780685

CID:6207673

PubChem ID:25285451

Update Time:2025-06-07

4-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-4H-chromene-2-carboxamide
- 4-oxo-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)-4H-chromene-2-carboxamide
- F5110-0269
- 946226-72-8
- 4-oxo-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]chromene-2-carboxamide
- AKOS024498835
- 4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide
- Inchi： 1S/C20H21N5O5S/c26-16-14-18(30-17-5-2-1-4-15(16)17)19(27)21-8-13-31(28,29)25-11-9-24(10-12-25)20-22-6-3-7-23-20/h1-7,14H,8-13H2,(H,21,27)
- InChI Key： HDDCSBIKSXRVNN-UHFFFAOYSA-N
- SMILES： S(CCNC(C1=CC(C2C=CC=CC=2O1)=O)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

Exact Mass: 443.12633996g/mol
Monoisotopic Mass: 443.12633996g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 797
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 130Å²

4-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-4H-chromene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5110-0269-2μmol	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	2μmol	$57.0	2023-09-10
Life Chemicals	F5110-0269-5μmol	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	5μmol	$63.0	2023-09-10
Life Chemicals	F5110-0269-10μmol	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	10μmol	$69.0	2023-09-10
Life Chemicals	F5110-0269-20μmol	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	20μmol	$79.0	2023-09-10
Life Chemicals	F5110-0269-1mg	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	1mg	$54.0	2023-09-10
Life Chemicals	F5110-0269-2mg	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	2mg	$59.0	2023-09-10
Life Chemicals	F5110-0269-3mg	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	3mg	$63.0	2023-09-10
Life Chemicals	F5110-0269-4mg	4-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-4H-chromene-2-carboxamide	946226-72-8	4mg	$66.0	2023-09-10
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